Cas no 898776-72-2 (ETHYL 3-(1,3-DIOXOLAN-2-YLMETHYL)BENZOATE)

• Product Name: ETHYL 3-(1,3-DIOXOLAN-2-YLMETHYL)BENZOATE
• CAS No: 898776-72-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 881016
• PubChem ID: 24727470
• Update Time: 2025-04-19

ETHYL 3-(1,3-DIOXOLAN-2-YLMETHYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(1,3-DIOXOLAN-2-YLMETHYL)BENZOATE
• ethyl 3-((1,3-dioxolan-2-yl)methyl)benzoate
• DTXSID10645688
• 898776-72-2
• Ethyl 3-[(1,3-dioxolan-2-yl)methyl]benzoate

• Inchi： 1S/C13H16O4/c1-2-15-13(14)11-5-3-4-10(8-11)9-12-16-6-7-17-12/h3-5,8,12H,2,6-7,9H2,1H3
• InChI Key： GWVKSJQGCRGSTB-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 236.10500
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 1.77870